Cas no 2137916-80-2 (3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid
• CAS No: 2137916-80-2
• MF: C₈H₁₄F₂N₂O₂
• MW: 208.205769062042
• CID: 6073375
• PubChem ID: 165466858
• Update Time: 2025-11-01

3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137916-80-2
• 3-(3-aminopiperidin-1-yl)-2,2-difluoropropanoic acid
• EN300-788718
• 3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid

• Inchi： 1S/C8H14F2N2O2/c9-8(10,7(13)14)5-12-3-1-2-6(11)4-12/h6H,1-5,11H2,(H,13,14)
• InChI Key： CAHLUZDZHUOJFO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN1CCCC(C1)N)F

Computed Properties

• Exact Mass: 208.10233402g/mol
• Monoisotopic Mass: 208.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid

3-(3-Aminopiperidin-1-yl)-2,2-Difluoropropanoic Acid: An Overview of a Promising Compound in Medicinal Chemistry

3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid (CAS No. 2137916-80-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of difluorinated carboxylic acids and is characterized by the presence of a piperidine ring and an amino group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for drug development.

The piperidine ring in 3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid is a common motif found in many bioactive molecules, including several FDA-approved drugs. The presence of this ring imparts conformational rigidity and enhances the compound's ability to interact with specific biological targets. Additionally, the amino group provides a site for further functionalization, allowing for the creation of derivatives with tailored properties.

The difluoro substitution on the propanoic acid moiety is another key feature of this compound. Fluorine atoms are known to influence the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to target proteins. In the case of 3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid, the difluoro substitution has been shown to enhance its pharmacokinetic properties, making it more suitable for in vivo studies and potential clinical applications.

Recent research has focused on exploring the biological activities of 3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid. Studies have demonstrated its potential as a modulator of various signaling pathways involved in disease processes. For instance, it has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid has also shown promise in neurodegenerative disorders. Preclinical studies have indicated that it can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential use in conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these applications.

The synthesis of 3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route typically involves the coupling of a difluoroalkyl halide with an aminopiperidine derivative, followed by deprotection steps to yield the final product. This efficient synthesis method facilitates large-scale production and supports further preclinical and clinical development.

To evaluate the safety and efficacy of 3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid, extensive preclinical studies have been conducted using both in vitro and in vivo models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits minimal toxicity. Furthermore, pharmacokinetic analyses have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating that it is suitable for further clinical evaluation.

In conclusion, 3-(3-Aminopiperidin-1-yl)-2,2-difluoropropanoic acid (CAS No. 2137916-80-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for drug development in areas such as inflammation and neurodegeneration. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.